Cas no 2172528-05-9 (3-amino(cyclobutyl)methylpentan-3-ol)

• Product Name: 3-amino(cyclobutyl)methylpentan-3-ol
• CAS No: 2172528-05-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5568200
• PubChem ID: 165595527
• Update Time: 2025-08-05

3-amino(cyclobutyl)methylpentan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1638322
• 3-[amino(cyclobutyl)methyl]pentan-3-ol
• 2172528-05-9
• 3-amino(cyclobutyl)methylpentan-3-ol

• Inchi： 1S/C10H21NO/c1-3-10(12,4-2)9(11)8-6-5-7-8/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： MIIQDQWQBVYSRD-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)C(C1CCC1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino(cyclobutyl)methylpentan-3-ol

Introduction to 3-amino(cyclobutyl)methylpentan-3-ol (CAS No. 2172528-05-9)

3-amino(cyclobutyl)methylpentan-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172528-05-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural motif, combining a cyclobutyl ring with an amino-substituted alkyl chain, which endows it with distinct chemical and biological properties. The presence of both amino and hydroxyl functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural framework of 3-amino(cyclobutyl)methylpentan-3-ol consists of a pentanane backbone substituted at the third carbon with both an amino group and a hydroxyl group, while the fourth carbon is incorporated into a cyclobutyl ring. This configuration creates a rigid yet flexible structure that can interact with biological targets in specific ways. The cyclobutyl moiety, in particular, is known for its ability to modulate the conformational preferences of adjacent functional groups, which can be exploited in drug design to enhance binding affinity or selectivity.

In recent years, there has been growing interest in the development of molecules that incorporate amino(cycloalkyl) substituents due to their potential applications in medicinal chemistry. The cyclobutyl ring, being smaller than its larger cycloalkyl counterparts such as cyclopentane or cyclohexane, allows for tighter packing in binding pockets of proteins, which can be advantageous for designing small-molecule inhibitors or agonists. Additionally, the presence of both amino and hydroxyl groups provides multiple points of interaction with biological targets, including hydrogen bonding and ionic interactions.

One of the most compelling aspects of 3-amino(cyclobutyl)methylpentan-3-ol is its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological properties. For instance, derivatives of this molecule have been explored as potential scaffolds for G-protein coupled receptor (GPCR) modulators, which are implicated in a wide range of physiological processes and diseases. The ability to fine-tune the electronic and steric properties of these derivatives through strategic functionalization has opened up new avenues for drug discovery.

The synthesis of 3-amino(cyclobutyl)methylpentan-3-ol typically involves multi-step organic transformations that require precise control over reaction conditions. One common approach involves the ring-closing metathesis (RCM) of an appropriate diene precursor followed by functional group interconversion to introduce the amino and hydroxyl groups at the desired positions. Advances in catalytic systems have made these reactions more efficient and scalable, enabling access to this compound in sufficient quantities for both academic research and industrial applications.

Recent studies have highlighted the potential of 3-amino(cyclobutyl)methylpentan-3-ol as a precursor to bioactive molecules with therapeutic relevance. For example, researchers have demonstrated its utility in constructing novel kinase inhibitors by incorporating it into heterocyclic frameworks known to interact with ATP-binding sites. The combination of computational modeling and experimental validation has been crucial in optimizing these derivatives for improved potency and selectivity against target enzymes. Such efforts underscore the importance of structurally diverse building blocks like 3-amino(cyclobutyl)methylpentan-3-ol in modern drug discovery pipelines.

The versatility of this compound is further exemplified by its application in peptidomimetic chemistry. By replacing amide bonds with more stable linkers derived from 3-amino(cyclobutyl)methylpentan-3-ol, researchers can generate cyclic peptides with enhanced metabolic stability while maintaining biological activity. This approach has been particularly valuable in designing protease inhibitors and other enzyme-targeting agents where conformational constraints are critical.

In addition to its role as a synthetic intermediate, 3-amino(cyclobutyl)methylpentan-3-ol has been investigated for its potential role as an chiral auxiliary or ligand in asymmetric synthesis. The rigid cyclobutyl ring can serve as a scaffold for introducing chirality into molecules, which is often essential for achieving enantiopure pharmaceuticals with optimal biological activity. Recent developments in transition-metal catalysis have expanded the scope of such applications, allowing for more efficient asymmetric transformations that incorporate 3-amino(cyclobutyl)methylpentan-3-ol derivatives as key components.

The future prospects for 3-amino(cyclobutul)methylpentan-3-ol are promising, given its broad utility across multiple domains of pharmaceutical chemistry. As computational methods continue to advance, there will likely be increased opportunities to design novel derivatives with tailored properties using this compound as a starting point. Furthermore, interdisciplinary approaches combining organic synthesis with bioinformatics and high-throughput screening will accelerate the discovery process by identifying promising candidates more rapidly than traditional methods alone.

In conclusion, 3-amino(cyclobutyl)methylpentan-3-ol (CAS No. 2172528-05-9) represents an important molecular scaffold with significant potential in drug discovery and development. Its unique structural features make it a valuable tool for constructing bioactive molecules targeting various disease-related pathways. As research continues to uncover new applications for this compound, 3-amino(cyclobutul)methylpentan-3 -ol is poised to play an increasingly pivotal role in shaping the future landscape of medicinal chemistry.